8-{3-[(1-methylpiperidin-4-yl)amino]piperidin-1-yl}[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one

• IUPAC Name: 8-[3-[(1-methylpiperidin-4-yl)amino]piperidin-1-yl]-2H-[1,2,4]triazolo[4,3-a]pyrazin-3-one
• InChI: InChI=1S/C16H25N7O/c1-21-8-4-12(5-9-21)18-13-3-2-7-22(11-13)14-15-19-20-16(24)23(15)10-6-17-14/h6,10,12-13,18H,2-5,7-9,11H2,1H3,(H,20,24)
• InChI Key: GTFKLVNTBKIOQJ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)NC2CCCN(C2)C3=NC=CN4C3=NNC4=O
• Molecular Formula: C16H25N7O
• Molecular Weight: 331.42 g/mol
• CAS No.: 1326902-92-4

Description

8-{3-[(1-methylpiperidin-4-yl)amino]piperidin-1-yl}[1,2,4]triazolo[4,3-a]pyrazin-3(2H)-one is a useful research compound. Its molecular formula is C16H25N7O and its molecular weight is 331.424. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Potential

• A related compound, 3-nitroaryl-6-(N-methyl)piperazin-1,2,4-triazolo[3,4-a]phthalazine, demonstrated significant anticancer activity. It was synthesized using a one-pot copper-catalyzed procedure and showed promising results against several human cancer cells (Romero et al., 2020).

Anticonvulsant Activity

• Substituted 8-amino-3-benzyl-1,2,4-triazolo[4,3-a] pyrazines were synthesized and tested for anticonvulsant activity. These compounds exhibited potent activity against maximal electroshock-induced seizures in rats (Kelley et al., 1995).

Antimicrobial Activities

• Some novel 1,2,4-Triazole derivatives, including those similar to the specified compound, showed good or moderate activities against test microorganisms, indicating their potential as antimicrobial agents (Bektaş et al., 2007).

Human A2A Adenosine Receptor Antagonists

• Research on 8-amino-2-phenyl-6-aryl-1,2,4-triazolo[4,3-a]pyrazin-3-one derivatives revealed their potential as human A2A adenosine receptor antagonists. These compounds showed high affinity and selectivity, indicating their potential therapeutic applications (Falsini et al., 2020).

Synthesis and Structural Studies

• Several studies have focused on the synthesis of related compounds, exploring their structural characteristics and potential applications in various fields, such as cardiovascular agents and antibacterial properties (Sato et al., 1980), (Govori et al., 2009).

Adenosine Receptor Antagonism

• A study on piperazine-derived [1,2,4]triazolo[1,5-a]pyrazine as an adenosine A2a receptor antagonist indicates the relevance of such compounds in receptor binding studies, contributing to the understanding of their pharmacological profiles (Peng et al., 2005).